Cas no 1804837-40-8 (Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804837-40-8
• MF: C₉H₆F₅NO₄
• MW: 287.140260219574
• CID: 4831665
• Update Time: 2025-06-10

Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H6F5NO4/c1-18-8(17)4-5(16)3(6(10)11)2-15-7(4)19-9(12,13)14/h2,6H,1H3,(H,15,16)
• InChI Key： JGWXTAZEEDTVFY-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=C(C(=O)OC)C1=O)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 466
• XLogP3: 2.2
• Topological Polar Surface Area: 64.599

Additional information on Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 5-(Difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804837-40-8): An Overview

Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804837-40-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The structure of Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate is characterized by the presence of a pyridine ring substituted with a difluoromethyl group at the 5-position, a hydroxyl group at the 4-position, and a trifluoromethoxy group at the 2-position. The methyl ester functionality at the 3-position further adds to its chemical versatility and reactivity. These substituents contribute to the compound's distinct electronic and steric properties, making it an interesting candidate for various chemical and biological studies.

Recent research has focused on the potential therapeutic applications of Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate. Studies have shown that this compound exhibits significant antimicrobial and antiviral activities, which could be attributed to its ability to disrupt key cellular processes in pathogenic microorganisms. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses, by interfering with viral RNA synthesis.

In addition to its antimicrobial properties, Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate has also shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California revealed that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in vitro and in vivo models. This finding suggests that it could be a valuable lead compound for developing new anti-inflammatory drugs.

The synthesis of Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate involves a multi-step process that typically starts with the formation of a pyridine ring followed by selective substitution reactions to introduce the desired functional groups. One common approach involves the reaction of a suitable pyridine derivative with difluoroacetic acid or trifluoromethanesulfonyl chloride to introduce the difluoromethyl and trifluoromethoxy groups, respectively. The final step involves esterification to form the methyl ester functionality.

From a pharmacological perspective, Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate has been evaluated for its safety and efficacy in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, more extensive studies are needed to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, Methyl 5-(difluoromethyl)-4-hydroxy-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804837-40-8) is a multifaceted compound with potential applications in various fields of medicinal chemistry. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding of complex biological processes and developing novel therapeutic agents.